Cas no 444907-84-0 (2-Cyano-N-1-(4-ethylphenyl)ethylacetamide)

• Product Name: 2-Cyano-N-1-(4-ethylphenyl)ethylacetamide
• CAS No: 444907-84-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1022105
• PubChem ID: 4181715
• Update Time: 2025-10-29

2-Cyano-N-1-(4-ethylphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[1-(4-ethylphenyl)ethyl]- (9CI)
• 2-Cyano-N-[1-(4-ethylphenyl)ethyl]acetamide
• BBL016528
• 444907-84-0
• 2-Cyano-N-(1-(4-ethylphenyl)ethyl)acetamide
• AKOS016345608
• MFCD02177236
• VS-05341
• AKOS003282617
• AK-968/15362416
• Oprea1_400647
• STK423086
• ACETAMIDE,2-CYANO-N-[1-(4-ETHYLPHENYL)ETHYL]-
• 2-Cyano-N-1-(4-ethylphenyl)ethylacetamide

• MDL： MFCD02177236
• Inchi： 1S/C13H16N2O/c1-3-11-4-6-12(7-5-11)10(2)15-13(16)8-9-14/h4-7,10H,3,8H2,1-2H3,(H,15,16)
• InChI Key： RRGIPXOTKKBHCS-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC(C)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 435.1±38.0 °C at 760 mmHg
• Flash Point: 216.9±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Cyano-N-1-(4-ethylphenyl)ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Cyano-N-1-(4-ethylphenyl)ethylacetamide

2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide (CAS No. 444907-84-0)

2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide (CAS No. 444907-84-0) is a versatile organic compound with significant applications in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceutical agents and its ability to act as a building block for more complex molecules.

The molecular structure of 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide consists of a cyano group attached to an ethyl chain, which is further connected to an acetamide group. The presence of the cyano group imparts strong electron-withdrawing properties, making it highly reactive in various chemical transformations. Additionally, the ethyl group attached to the phenyl ring introduces steric effects that can influence the compound's solubility and stability under different conditions.

Recent research has focused on optimizing the synthesis of 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide through green chemistry approaches. Scientists have explored the use of catalytic systems and solvent-free conditions to enhance yield and reduce environmental impact. These advancements not only make the compound more accessible for industrial applications but also align with global sustainability goals.

In the realm of pharmacology, 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide has shown promise as a lead compound for developing drugs targeting various diseases. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied. For instance, recent findings suggest that it could serve as a potential inhibitor for certain kinases involved in cancer progression.

Moreover, the compound's role in materials science is equally noteworthy. Its structural properties make it an ideal candidate for synthesizing advanced polymers and hybrid materials. Researchers have demonstrated that incorporating 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide into polymer matrices can significantly improve mechanical strength and thermal stability, opening new avenues for its use in high-performance materials.

The synthesis of 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide typically involves multi-step reactions, including nucleophilic substitutions and condensation processes. The choice of reagents and reaction conditions plays a critical role in achieving high purity and yield. Recent studies have also explored alternative synthetic pathways using microwave-assisted techniques, which have proven to accelerate reaction rates while maintaining product quality.

In terms of applications, 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide finds utility in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various functional group transformations makes it a valuable tool for chemists designing novel compounds with specific biological or chemical properties.

From an environmental perspective, understanding the degradation pathways of 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, releasing non-toxic byproducts. This information is vital for ensuring safe disposal practices and minimizing environmental risks associated with its production and use.

In conclusion, 2-Cyano-N-1-(4-Ethylphenyl)Ethylacetamide (CAS No. 444907-84-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations within chemistry and related fields.